molecular formula C10H13NO2 B8475525 4-Hydroxy-4-(pyridin-3-yl)tetrahydropyran

4-Hydroxy-4-(pyridin-3-yl)tetrahydropyran

Cat. No.: B8475525
M. Wt: 179.22 g/mol
InChI Key: MMOQXYVMROZXIW-UHFFFAOYSA-N
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Description

4-Hydroxy-4-(pyridin-3-yl)tetrahydropyran is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

4-pyridin-3-yloxan-4-ol

InChI

InChI=1S/C10H13NO2/c12-10(3-6-13-7-4-10)9-2-1-5-11-8-9/h1-2,5,8,12H,3-4,6-7H2

InChI Key

MMOQXYVMROZXIW-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(C2=CN=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Reference Example 8-23, by use of toluene (3.3+1.1 mL), n-butyllithium (a 2.77 mol/L solution in hexane, 1.24 mL, 2.28 mmol), 3-bromopyridine (300 μL, 3.12 mmol), tetrahydrofuran (1.1 mL) and tetrahydropyran-4-one (345 μL, 3.74 mmol), the mixture was stirred and reacted at 0° C. for 2 hours. Then, purification by silica gel column chromatography (chloroform/methanol=19/1) was performed to give 4-hydroxy-4-(pyridin-3-yl)tetrahydropyran (Compound DF) (167 mg, yield: 30%).
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